Cas no 83578-92-1 (1,8-Diamino-2,4,5,7-tetrachloroanthraquinone)

1,8-Diamino-2,4,5,7-tetrachloroanthraquinone structure
83578-92-1 structure
Product Name:1,8-Diamino-2,4,5,7-tetrachloroanthraquinone
CAS No:83578-92-1
MF:C14H6Cl4N2O2
MW:376.021639347076
CID:727039
PubChem ID:16205366
Update Time:2025-04-19

1,8-Diamino-2,4,5,7-tetrachloroanthraquinone Chemical and Physical Properties

Names and Identifiers

    • 1,8-Diamino-2,4,5,7-tetrachloroanthraquinone
    • 1,8-diamino-2,4,5,7-tetrachloroanthracene-9,10-dione
    • EINECS 280-497-0
    • Anthraquinone,1,8-diamino-2,4,5,7-tetrachloro-
    • 83578-92-1
    • NS00058291
    • DTXSID601003580
    • MX5JN6KX5M
    • Inchi: 1S/C14H6Cl4N2O2/c15-3-1-5(17)11(19)9-7(3)13(21)8-4(16)2-6(18)12(20)10(8)14(9)22/h1-2H,19-20H2
    • InChI Key: ADWASFABXNYXBP-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C2C(C3C(=C(C=C(C=3C(C=21)=O)Cl)Cl)N)=O)N)Cl

Computed Properties

  • Exact Mass: 375.915388
  • Monoisotopic Mass: 373.918338
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.2
  • XLogP3: 4.6

Experimental Properties

  • Density: 1.778
  • Boiling Point: 648.2°C at 760 mmHg
  • Flash Point: 345.8°C
  • Refractive Index: 1.756
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